Methyl 2-bromo-3,6-difluorobenzoate
Overview
Description
“Methyl 2-bromo-3,6-difluorobenzoate” is a synthetic organic compound with the chemical formula C8H5BrF2O2 . It is a white crystalline powder that is sparingly soluble in water but soluble in organic solvents.
Synthesis Analysis
This compound can be synthesized from 2,6-difluorobenzoic acid via esterification with methanol . A related compound, methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate, has been synthesized and characterized in a study .Molecular Structure Analysis
The molecular weight of “Methyl 2-bromo-3,6-difluorobenzoate” is 251.03 . The InChI code is 1S/C8H5BrF2O2/c1-13-8(12)6-4(10)2-3-5(11)7(6)9/h2-3H,1H3 .Physical And Chemical Properties Analysis
“Methyl 2-bromo-3,6-difluorobenzoate” is a solid at room temperature . The storage temperature is recommended to be between 2-8°C in a dry, sealed environment .Scientific Research Applications
Synthesis and Chemical Transformation
- Methyl 2,3:4,6-di-O-benzylidene-α-D-mannopyranoside reacts with N-bromosuccinimide, yielding isomeric dibromo dibenzoates, including 3,6-dibromo derivatives, through a reaction involving benzoxonium ions, suggesting a pathway for producing compounds related to Methyl 2-bromo-3,6-difluorobenzoate (Thiem & Elvers, 1978).
Structural Analysis and Modification
- The study on 1,3-difluorobenzene's conversion into various benzoic acids highlights the capacity for selective transformation and synthesis of halogenated benzoic acids, including those related to Methyl 2-bromo-3,6-difluorobenzoate (Schlosser & Heiss, 2003).
Thermodynamic Properties
- The thermodynamic properties of halogenbenzoic acids, including vapor pressures and melting temperatures, offer insights into the physical characteristics of compounds like Methyl 2-bromo-3,6-difluorobenzoate, relevant for their handling and application in scientific research (Zherikova et al., 2016).
Application in Photodynamic Therapy
- The synthesis and characterization of zinc phthalocyanine substituted with bromo-methoxybenzoic acid derivatives, including properties like high singlet oxygen quantum yield, demonstrate the potential application of such compounds in photodynamic therapy for cancer treatment (Pişkin et al., 2020).
Exploration of Derivatives
- Synthesis of various derivatives, such as Methyl 4-bromo-2-methoxybenzoate, provides a foundation for the development and understanding of similar compounds like Methyl 2-bromo-3,6-difluorobenzoate, enhancing the understanding of their chemical behavior and potential applications (Chen Bing-he, 2008).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Pharmacokinetics
. These properties are crucial in determining the bioavailability of the compound. More research is needed to outline these properties.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For Methyl 2-bromo-3,6-difluorobenzoate, it is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . The compound should be stored in a dry environment at 2-8°C .
properties
IUPAC Name |
methyl 2-bromo-3,6-difluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrF2O2/c1-13-8(12)6-4(10)2-3-5(11)7(6)9/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIEJIRZTQOYEMQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1Br)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrF2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-bromo-3,6-difluorobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
